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Compound of Interest

Compound Name: DBCO-C3-Acid

CAS No.: 1207355-31-4

Cat. No.: B3090160

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications and a conceptual experimental workflow for

the application of DBCO-C3-Acid, a key reagent in the field of bioconjugation and antibody-

drug conjugate (ADC) development.

Core Molecular Data
DBCO-C3-Acid is a click chemistry intermediate widely utilized for the synthesis of linkers for

ADCs.[1][2] Its dibenzocyclooctyne (DBCO) group enables copper-free click chemistry

reactions with azide-containing molecules, a process known as strain-promoted alkyne-azide

cycloaddition (SPAAC). This bioorthogonal reaction is highly selective and efficient under

physiological conditions.[1]

The quantitative molecular data for DBCO-C3-Acid is summarized in the table below for easy

reference.
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Property Value

Molecular Weight
319.36 g/mol [1][3] (also noted as 319.35 g/mol

[2])

Chemical Formula C₂₀H₁₇NO₃[1][2][3][4]

CAS Number 1207355-31-4[1][2][3]

Conceptual Experimental Workflow: Antibody-Drug
Conjugate (ADC) Synthesis using DBCO-C3-Acid
The following section outlines a typical experimental workflow for the synthesis of an antibody-

drug conjugate using DBCO-C3-Acid. This process involves the activation of the carboxylic

acid group on the linker, its conjugation to an antibody, and the subsequent "click" reaction with

an azide-modified drug payload.

Methodology:

Activation of DBCO-C3-Acid: The carboxylic acid moiety of DBCO-C3-Acid is activated to

facilitate its reaction with primary amines on the antibody. This is commonly achieved by

converting the carboxylic acid to an N-hydroxysuccinimide (NHS) ester using reagents such

as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) or 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) and NHS in an appropriate organic solvent (e.g.,

DMSO or DMF).

Antibody Conjugation: The activated DBCO-C3-linker (now DBCO-C3-NHS ester) is added

to a solution containing the antibody in a suitable buffer (typically a phosphate or borate

buffer at a slightly alkaline pH of 7.5-8.5). The NHS ester reacts with primary amine groups

on the antibody (e.g., the side chains of lysine residues) to form stable amide bonds. The

reaction is typically allowed to proceed for several hours at room temperature or 4°C.

Purification of DBCO-functionalized Antibody: After the conjugation reaction, unreacted

DBCO-linker and byproducts are removed. This is commonly achieved through size-

exclusion chromatography (SEC) or dialysis against a suitable buffer.
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Click Reaction with Azide-modified Payload: The purified DBCO-functionalized antibody is

then reacted with an azide-modified cytotoxic drug (or other payload). The strain-promoted

alkyne-azide cycloaddition (SPAAC) reaction proceeds without the need for a copper

catalyst. This reaction is bioorthogonal, meaning it does not interfere with biological

functional groups. The reaction is typically carried out in a physiological buffer.

Final ADC Purification and Characterization: The resulting antibody-drug conjugate is purified

to remove any unreacted drug payload. Purification is often performed using SEC or

hydrophobic interaction chromatography (HIC). The final ADC is then characterized to

determine the drug-to-antibody ratio (DAR), purity, and functional activity.

Visualized Workflow for ADC Synthesis
The following diagram illustrates the key steps in the synthesis of an antibody-drug conjugate

using DBCO-C3-Acid.

Caption: Conceptual workflow for Antibody-Drug Conjugate (ADC) synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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